Cas no 102433-06-7 (Urea,N-(cyanomethyl)-N'-1-naphthalenyl-)

Urea,N-(cyanomethyl)-N'-1-naphthalenyl- structure
102433-06-7 structure
Product Name:Urea,N-(cyanomethyl)-N'-1-naphthalenyl-
CAS No:102433-06-7
MF:C13H11N3O
MW:225.245942354202
CID:143214
PubChem ID:3025279
Update Time:2025-04-19

Urea,N-(cyanomethyl)-N'-1-naphthalenyl- Chemical and Physical Properties

Names and Identifiers

    • Urea,N-(cyanomethyl)-N'-1-naphthalenyl-
    • 1-(cyanomethyl)-3-naphthalen-1-ylurea
    • 3-Cyanomethyl-1-(1-naphthyl)urea
    • 1-Cyanomethyl-3-(1-naphthyl)urea
    • BRN 3312984
    • Urea, 1-cyanomethyl-3-(1-naphthyl)-
    • 4-12-00-03080 (Beilstein Handbook Reference)
    • DTXSID80145089
    • 102433-06-7
    • Inchi: 1S/C13H11N3O/c14-8-9-15-13(17)16-12-7-3-5-10-4-1-2-6-11(10)12/h1-7H,9H2,(H2,15,16,17)
    • InChI Key: CXARBRPTZKQICA-UHFFFAOYSA-N
    • SMILES: O=C(NCC#N)NC1C=CC=C2C=CC=CC2=1

Computed Properties

  • Exact Mass: 225.09033
  • Monoisotopic Mass: 225.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 64.9Ų

Experimental Properties

  • PSA: 64.92

Urea,N-(cyanomethyl)-N'-1-naphthalenyl- Related Literature

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